8-(Trifluoromethyl)quinolin-4-ol

• IUPAC Name: 8-(trifluoromethyl)-1H-quinolin-4-one
• InChI: InChI=1S/C10H6F3NO/c11-10(12,13)7-3-1-2-6-8(15)4-5-14-9(6)7/h1-5H,(H,14,15)
• InChI Key: UDRWADJLLWWJOE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)C(F)(F)F)NC=CC2=O
• Molecular Formula: C10H6F3NO
• DSSTOX Substance ID: DTXSID90917113
• Molecular Weight: 213.16 g/mol
• CAS RN: 93919-57-4, 23779-96-6

Description

Synthesis Analysis

The synthesis of derivatives of 8-(Trifluoromethyl)quinolin-4-ol, such as 1-trifluoromethyl-4-quinolone derivatives, involves key steps like oxidative desulfurization-fluorination reactions. These processes are critical for introducing the trifluoromethyl group at specific positions on the quinolone ring, which significantly impacts the compound's properties and activity (Asahina et al., 2005).

Molecular Structure Analysis

Molecular structure and electronic properties of this compound derivatives can be studied using spectroscopic methods and theoretical calculations like density functional theory (DFT). Such analyses reveal the impact of substituents like the trifluoromethyl group on the electronic structure and photophysical properties of the compound, which are crucial for its potential applications (Suliman et al., 2014).

Chemical Reactions and Properties

This compound and its derivatives participate in various chemical reactions, forming complex structures and exhibiting unique reactivity. For instance, tailored 3-trifluoroacetyl-quinolin-2(1H)-ones, related to the core structure of this compound, are used as surrogates in Passerini and Ugi-type reactions, showcasing the compound's versatility in synthetic chemistry (Madhu et al., 2022).

Physical Properties Analysis

The physical properties of this compound derivatives, such as fluorescence emission and quantum yield, are significantly influenced by the molecular structure. The introduction of specific substituents can enhance these properties, making the compound suitable for applications in materials science and photophysical studies (Suliman et al., 2014).

Chemical Properties Analysis

The chemical behavior of this compound, including its reactivity and interactions with other molecules, can be comprehensively understood through studies on its derivatives. These analyses provide insights into the compound's potential as a building block in organic synthesis and its interactions in biological systems (Madhu et al., 2022).

Scientific Research Applications

Photophysical Properties

The synthesis and characterization of derivatives of 8-hydroxyquinoline, including those with fluorophenyl substitutions, have been extensively studied. These derivatives exhibit strong fluorescence emission, which is significantly enhanced compared to their parent compounds. Their electronic structures and photophysical properties have been investigated using theoretical methods like density functional theory (DFT) and time-dependent DFT. These studies have shown that the aryl substituents significantly contribute to the frontier molecular orbitals, indicating potential applications in materials science and photonic devices (Suliman, Al-Nafai, & Al-Busafi, 2014).

Antimicrobial Agents

Several compounds containing 8-(trifluoromethyl)quinolin-4-ol have been synthesized and evaluated for their antimicrobial properties. These include novel pyrazolo[3,4-d]pyrimidine derivatives and other quinoline derivatives with potential applications as antibacterial and antifungal agents. The structures of these products have been determined through spectral studies, and their efficacy against various bacterial and fungal strains has been assessed, showcasing their potential in developing new antimicrobial drugs (Holla et al., 2006).

Corrosion Inhibition

Research has demonstrated the efficacy of 8-hydroxyquinoline derivatives, including those containing trifluoromethyl groups, as corrosion inhibitors. These compounds have been shown to protect steel effectively in acidic environments, making them valuable in industrial applications where corrosion resistance is critical. The studies include evaluations using electrochemical measurements, surface analysis, and computational techniques, underscoring their potential as highly efficient corrosion inhibitors (El faydy et al., 2021).

Catalytic Applications

The synthesis of unsymmetrical pincer ligands with an 8-hydroxyquinoline core has led to the development of palladium(II) complexes that exhibit efficient catalytic activity. These complexes have been used in amine and copper-free Sonogashira coupling, demonstrating their potential in facilitating important chemical reactions in a more environmentally friendly manner (Kumar et al., 2017).

Proton Transfer Compounds

Quinolin-8-ol and its derivatives, including those with trifluoromethyl groups, have been involved in the formation of crystalline proton transfer compounds. These compounds have been characterized using X-ray diffraction analysis and other spectroscopic methods, revealing insights into their molecular structures and interactions. Such compounds have implications in the development of materials with specific electronic and structural properties (Jin et al., 2014).

Safety and Hazards

8-(Trifluoromethyl)quinolin-4-ol may cause skin irritation, serious eye irritation, and respiratory irritation. It is advised to use only outdoors or in a well-ventilated area, avoid breathing dust/fumes, and wear protective gloves, protective clothing, eye protection, and face protection.

Mechanism of Action

Target of Action

Quinoline compounds, a class to which this compound belongs, are known for their wide spectrum of biological activity, including anti-inflammatory, anticancer, antihypertensive, tyrokinase pdgf-rtk-inhibiting, anti-hiv, anti-malarial, and anti-bacterial activity .

Mode of Action

Quinoline compounds are known to interact with various biological targets due to their polar and nonpolar properties, allowing them to permeate bacterial cells .

Biochemical Analysis

Biochemical Properties

8-(Trifluoromethyl)quinolin-4-ol plays a crucial role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity and function. For instance, it has been shown to act as a competitive inhibitor for certain enzymes, thereby modulating their activity. The compound’s interaction with biomolecules such as glutathione reductase protein has been studied extensively, revealing its potential as a therapeutic agent . These interactions are primarily driven by the compound’s ability to form hydrogen bonds and hydrophobic interactions with the active sites of enzymes and proteins.

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. Studies have shown that this compound can alter the expression of genes involved in cell proliferation and apoptosis, thereby affecting cell growth and survival . Additionally, it has been observed to impact cellular metabolism by inhibiting key metabolic enzymes, leading to changes in metabolite levels and metabolic flux.

Molecular Mechanism

The molecular mechanism of action of this compound involves several key processes. At the molecular level, this compound exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. It binds to the active sites of enzymes, forming stable complexes that inhibit their activity . This inhibition can lead to downstream effects on cellular processes, such as reduced cell proliferation and increased apoptosis. Additionally, the compound can modulate gene expression by interacting with transcription factors and other regulatory proteins.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under ambient conditions, but it can degrade over time, leading to a decrease in its biological activity . Long-term exposure to this compound in in vitro and in vivo studies has revealed potential cumulative effects on cellular function, including alterations in cell signaling pathways and metabolic processes.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound has been shown to exert beneficial effects, such as anti-inflammatory and anticancer activities . At high doses, it can induce toxic or adverse effects, including hepatotoxicity and nephrotoxicity. Threshold effects have been observed, where the compound’s beneficial effects are maximized at specific dosage ranges, beyond which adverse effects become more pronounced.

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with various enzymes and cofactors. It has been shown to inhibit key metabolic enzymes, leading to changes in metabolic flux and metabolite levels . The compound’s interaction with enzymes such as cytochrome P450 has been studied extensively, revealing its potential to modulate drug metabolism and pharmacokinetics.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The compound is known to interact with membrane transporters, facilitating its uptake and distribution within cells . Additionally, it can bind to intracellular proteins, influencing its localization and accumulation in specific cellular compartments.

Subcellular Localization

This compound exhibits specific subcellular localization, which is critical for its activity and function. The compound is known to localize in the cytoplasm and nucleus, where it can interact with various biomolecules and exert its effects . Post-translational modifications and targeting signals play a crucial role in directing the compound to specific subcellular compartments, thereby influencing its biological activity.